Cas no 16806-93-2 (6,7-Dihydro-4(5H)-benzofuranone)

6,7-Dihydro-4(5H)-benzofuranone Properties

Names and Identifiers

• 6,7-Dihydrobenzofuran-4(5H)-one
• 6,7-DIHYDRO-1-BENZOFURAN-4(5H)-ONE
• 6,7-DIHYDRO-4(5H)-BENZOFURANONE
• 2,3-Dihydro-4(5H)-benzofuranone
• 6,7-Dihydro-4(5H)-be
• 6,7-dihydro-5H-1-benzofuran-4-one
• trans-1,2-DiaMinocyclohexane-N,N,N′,N′-tetraacetic acid Monohydrate
• 4,5,6,7-Tetrahydro-4-oxobenzo[b]furan
• 4,5,6,7-Tetrahydro-4-oxobenzofuran
• 4,5,6,7-Tetrahydrobenzofuran-4-one
• 4-Oxo-4,5,6,7-tetrahydrobenzo[b]furan
• 4-Oxo-4,5,6,7-tetrahydrobenzofuran
• 6,7-Dihydro-5H-benzofuran-4-one
• 6,7-Dihydrobenzo[b]furan-4(5H)-one
• 6,7-Dihydro-4(5H)-benzofuranone,98%
• 6,7-DIHYDRO-4(5H)-BENZOFURANONE 98%
• 6,7-Dihydro-4(5H)-benzofuranone, GC 98%
• Z763285450
• 4-oxo-4,5,6,7-tetrahydrobenzofuran
• 4,5,6,7-tetrahydro-1-benzofuran-4-one
• 6,7-dihydro-1-benzofuran-4(5H)-one
• F11159
• 6,7-dihydrobenzofuran-4(5H)-one
• SY045643
• 6,7-dihydro-4-(5H)-benzofuranone
• CS-W017761
• 6,7-dihydro-4(5H)benzo-furanone
• SCHEMBL333300
• Q-100201
• 4(5H)-Benzofuranone, 6,7-dihydro-
• DTXSID50369932
• EN300-52893
• CHEBI:194769
• MFCD00215511
• 6,7-dihydro-5H-1-benzouran-4-one
• AC-30248
• DB-008481
• J-640045
• 6,7-Dihydro-4(5H)-benzofuranone, 98%
• 4-oxo-4,5,6,7 -tetrahydrobenzofuran
• 5F-912
• 4-oxo-4,5,6,7-tetrahydrobenzo[b]furan
• 4,5,6,7-tetrahydrobenzofuran-4-one
• AKOS002665897
• J-800047
• AB04875
• 6,7-Dihydro-4(5H)-benzofuranone
• 4-keto-4,5,6,7-tetrahydrobenzofuran
• 16806-93-2
• +Expand

• MDL： MFCD00215511
• InChIKey： DXWQOYPYNPSVRL-UHFFFAOYSA-N
• Inchi： 1S/C8H8O2/c9-7-2-1-3-8-6(7)4-5-10-8/h4-5H,1-3H2
• SMILES： O=C1CCCC2=C1C=CO2

Computed Properties

• Exact Mass: 136.05200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 136.052429494g/mol
• Heavy Atom Count: 10
• Complexity: 153
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• LogP: 1.79860
• PSA: 30.21000
• Refractive Index: 1.53-1.532
• Boiling Point: 115-118 °C/16 mmHg(lit.)
• Melting Point: 30-34 °C (lit.)
• Flash Point: >230 °F
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.162 g/mL at 25 °C(lit.)

6,7-Dihydro-4(5H)-benzofuranone Security Information

• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S37/39-S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Store in freezer, under -20°C
• Risk Phrases： R36/37/38
• Signal Word：Warning

6,7-Dihydro-4(5H)-benzofuranone Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds